2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-propylquinoline-4-carboxamide
• InChI: InChI=1S/C20H20N2O2/c1-3-12-21-20(23)16-13-18(15-9-5-7-11-19(15)24-2)22-17-10-6-4-8-14(16)17/h4-11,13H,3,12H2,1-2H3,(H,21,23)
• InChI Key: BWQVRUIUKACXFT-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=CC=C3OC
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide, also known as MPQ, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of quinolinecarboxamides and has been found to possess interesting biological properties that make it a valuable tool for studying various physiological and biochemical processes.

Mechanism of Action

The mechanism of action of 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS), which are involved in the inflammatory response. 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide has also been found to modulate the activity of various neurotransmitters, including dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide has been found to have a range of biochemical and physiological effects in the body. It has been shown to reduce inflammation and oxidative stress, which are involved in the development of various diseases. 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide has also been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative disorders. Additionally, 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide has been found to modulate the activity of various neurotransmitters, which may have implications for the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide in lab experiments is its wide range of biological activities, which make it a valuable tool for studying various physiological and biochemical processes. Additionally, 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide has been found to have low toxicity levels, making it a relatively safe compound to work with. However, one of the limitations of using 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide in lab experiments is its relatively low solubility in water, which may make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research involving 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide. One area of interest is the development of new therapeutic agents based on the structure of 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide. Additionally, further research is needed to fully understand the mechanism of action of 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide and its potential applications in the treatment of various diseases. Finally, more studies are needed to investigate the safety and efficacy of 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide in human clinical trials.

Scientific Research Applications

2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide has been extensively studied for its potential applications in scientific research. It has been found to possess a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. Due to these properties, 2-(2-methoxyphenyl)-N-propyl-4-quinolinecarboxamide has been investigated for its potential use in the treatment of various diseases, including neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.